N-(3-(tert-butyl)isoxazol-5-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(3-tert-butyl-1,2-oxazol-5-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C14H18N4O3/c1-14(2,3)10-7-11(21-17-10)16-12(19)9-8-15-18-5-4-6-20-13(9)18/h7-8H,4-6H2,1-3H3,(H,16,19)
• InChI Key: YGCMFSXKPMMFGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=C1)NC(=O)C2=C3N(CCCO3)N=C2
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

“N-(3-(tert-butyl)isoxazol-5-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide” is a compound that has been identified as a potent and selective FLT3 inhibitor with good pharmaceutical properties. The compound has a linear formula of C13H15N3O2.

Synthesis Analysis

The synthesis of isoxazole derivatives has been reported in various studies. For instance, Allegretti and Ferreira (2013) reported cyclization of propargylic N-hydroxycarbamates and N-alkoxycarbonyl amino ethers via Pt-carbene intermediate to differentially substituted regioisomeric isoxazoles.

Molecular Structure Analysis

The molecular structure of this compound involves a complex arrangement of atoms including carbon, hydrogen, nitrogen, and oxygen. The exact structure would need to be determined through advanced techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound has been found to be involved in various chemical reactions. For example, it has been used as a potent FLT3 inhibitor. More detailed information about its chemical reactions would require specific experimental data.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 245.283. More detailed physical and chemical properties would require specific experimental data.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• . Researchers have been keen on developing eco-friendly synthetic strategies for isoxazole synthesis.

FLT3 Kinase Inhibition

• FLT3 (FMS-like tyrosine kinase 3) plays a critical role in acute myeloid leukemia (AML) development. .

Diversity-Oriented Synthesis

• .

Microwave-Assisted Synthesis

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Clinical Development and Safety Assessment

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Mechanism of Action

Target of Action

The primary target of this compound is FMS-like Tyrosine Kinase-3 (FLT3) . FLT3 is a receptor tyrosine kinase, expressed in early hematopoietic progenitor cells, and plays a crucial role in hematopoiesis, the formation of blood cellular components .

Mode of Action

This compound acts as a potent inhibitor of FLT3 . It binds to FLT3 and inhibits its phosphorylation, thereby blocking the signal transduction pathway . This leads to a decrease in the proliferation of cells that overexpress FLT3 .

Biochemical Pathways

The inhibition of FLT3 affects the downstream signaling pathways involved in cell proliferation and survival . This includes the PI3K/AKT, RAS/MAPK, and JAK/STAT pathways . The inhibition of these pathways leads to reduced cell proliferation and increased apoptosis .

Pharmacokinetics

The compound has been reported to have acceptable aqueous solubility and a desirable pharmacokinetic profile . .

Result of Action

The result of the compound’s action is a significant reduction in the proliferation of FLT3-overexpressing cells . It can induce apoptosis in a concentration-dependent manner . In vivo antitumor studies showed that the compound led to complete tumor regression in the MV4-11 xenograft model .

Future Directions

Isoxazole derivatives, including this compound, continue to attract the attention of researchers due to their wide spectrum of biological activities and therapeutic potential. Future research will likely focus on improving the synthesis methods, understanding the mechanism of action, and evaluating the safety and efficacy of these compounds in clinical trials.